Cas no 26196-60-1 (5-(4-nitrophenoxy)naphthalen-1-amine)

• Product Name: 5-(4-nitrophenoxy)naphthalen-1-amine
• CAS No: 26196-60-1
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• MDL: MFCD07343726
• CID: 1425994
• PubChem ID: 8002829
• Update Time: 2025-11-02

5-(4-nitrophenoxy)naphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 5-(4-nitrophenoxy)-
• 5-(4-nitrophenoxy)naphthalen-1-amine
• AKOS030229700
• BBA19660
• 26196-60-1
• SCHEMBL11721323
• HS-3500
• DTXSID30428990
• EN300-223058
• Z104340900
• CS-0253896

• MDL： MFCD07343726
• Inchi： 1S/C16H12N2O3/c17-15-5-1-4-14-13(15)3-2-6-16(14)21-12-9-7-11(8-10-12)18(19)20/h1-10H,17H2
• InChI Key： QIUQPKIEPMEXNR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CC2=C(C=CC=C21)N

Computed Properties

• Exact Mass: 280.08486
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(4-nitrophenoxy)naphthalen-1-amine

5-(4-Nitrophenoxy)naphthalen-1-amine (CAS No. 26196-60-1): Properties, Applications, and Market Insights

5-(4-Nitrophenoxy)naphthalen-1-amine (CAS No. 26196-60-1) is a specialized organic compound with a unique molecular structure that combines a naphthalene core with a nitrophenoxy substituent. This compound has garnered significant attention in recent years due to its versatile applications in materials science, pharmaceutical research, and specialty chemical synthesis. As researchers continue to explore novel nitrogen-containing aromatic compounds, 5-(4-nitrophenoxy)naphthalen-1-amine stands out for its interesting electronic properties and potential as a building block for more complex molecular architectures.

The chemical structure of 5-(4-nitrophenoxy)naphthalen-1-amine features a naphthalene ring system substituted at the 1-position with an amino group and at the 5-position with a 4-nitrophenoxy moiety. This particular arrangement creates a push-pull electronic system that has become increasingly relevant in the development of organic electronic materials. Recent studies in organic semiconductors and photovoltaic materials have highlighted the potential of such compounds, making 5-(4-nitrophenoxy)naphthalen-1-amine a subject of growing scientific interest.

From a synthetic chemistry perspective, 5-(4-nitrophenoxy)naphthalen-1-amine serves as a valuable intermediate in the preparation of various azo dyes and functional materials. Its amino group provides a reactive site for further chemical modifications, while the nitrophenoxy moiety contributes to the compound's electronic characteristics. Researchers working on molecular electronics and supramolecular chemistry have found this compound particularly useful in designing new materials with tailored optical and electronic properties.

The thermal stability and solubility characteristics of 5-(4-nitrophenoxy)naphthalen-1-amine make it suitable for various processing techniques in materials science. Recent advancements in solution-processable organic electronics have increased demand for compounds like this that can be easily incorporated into thin film devices. The compound's ability to form stable films and its interesting charge transport properties have positioned it as a candidate material for next-generation electronic applications.

In pharmaceutical research, derivatives of 5-(4-nitrophenoxy)naphthalen-1-amine have shown potential as scaffolds for drug development. While the compound itself is not a pharmaceutical agent, its structural features make it valuable for medicinal chemistry programs targeting various disease pathways. The current focus on targeted drug delivery and small molecule therapeutics has led to renewed interest in such aromatic amine compounds as potential building blocks for novel drug candidates.

The market for 5-(4-nitrophenoxy)naphthalen-1-amine has seen steady growth in recent years, driven by increasing research activities in both academic and industrial settings. Suppliers specializing in fine chemicals and research chemicals have reported growing demand for this compound, particularly from laboratories working on advanced materials and specialty chemical applications. The compound's relative stability and well-characterized properties make it a reliable choice for various experimental protocols.

From an environmental and safety perspective, proper handling procedures should be followed when working with 5-(4-nitrophenoxy)naphthalen-1-amine. While not classified as highly hazardous, standard laboratory precautions for handling nitroaromatic compounds should be observed. Researchers are increasingly interested in developing green chemistry approaches to synthesize and utilize such compounds more sustainably.

Analytical characterization of 5-(4-nitrophenoxy)naphthalen-1-amine typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and structure, especially given its use as a research chemical. Recent advances in analytical chemistry have improved the ability to characterize such compounds with greater precision and efficiency.

Looking to the future, 5-(4-nitrophenoxy)naphthalen-1-amine is likely to maintain its importance in chemical research. The ongoing development of functional materials and smart coatings creates new opportunities for applications of this compound. Additionally, the growing field of molecular machines and nanotechnology may find uses for such well-defined aromatic systems in designing more complex molecular architectures.

For researchers considering working with 5-(4-nitrophenoxy)naphthalen-1-amine, it's important to source the compound from reputable suppliers who can provide proper documentation of purity and composition. The compound's stability under various conditions makes it relatively easy to store and handle, though standard precautions for organic chemicals should always be followed. As with any research chemical, proper characterization before use is essential to ensure experimental reproducibility.

The synthesis of 5-(4-nitrophenoxy)naphthalen-1-amine typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields of the desired product. Modern synthetic methodology continues to improve the efficiency of producing such compounds, with recent focus on catalytic processes and atom-economical reactions that reduce waste and improve sustainability.

In conclusion, 5-(4-nitrophenoxy)naphthalen-1-amine (CAS No. 26196-60-1) represents an interesting and useful compound in contemporary chemical research. Its unique combination of structural features and electronic properties ensures its continued relevance across multiple scientific disciplines. As research in advanced materials and functional chemicals progresses, this compound is likely to find even broader applications in both academic and industrial settings.